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Compound of Interest

Compound Name:
4-[(3,4-

Dichlorobenzyl)oxy]benzaldehyde

Cat. No.: B1300814 Get Quote

CAS Number: 66742-56-1

This technical guide provides a comprehensive overview of 4-[(3,4-
Dichlorobenzyl)oxy]benzaldehyde, intended for researchers, scientists, and professionals in

drug development. The document details its physicochemical properties, synthesis, and known

biological context, drawing from available scientific literature.

Physicochemical Properties
A summary of the known physical and chemical properties of 4-[(3,4-
Dichlorobenzyl)oxy]benzaldehyde is presented below. This data is crucial for its handling,

formulation, and application in experimental settings.
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Property Value Reference

CAS Number 66742-56-1 [1][2]

Molecular Formula C₁₄H₁₀Cl₂O₂

Molecular Weight 281.13 g/mol

Melting Point 92 °C [2]

Boiling Point (Predicted) 422.0 ± 35.0 °C [2]

Density (Predicted) 1.340 ± 0.06 g/cm³ [2]

Storage Temperature
Room Temperature, Inert

Atmosphere
[2]

Synthesis Protocol
The synthesis of 4-[(3,4-Dichlorobenzyl)oxy]benzaldehyde can be achieved through the

regioselective protection of the 4-hydroxyl group of 3,4-dihydroxybenzaldehyde. The following

protocol is based on established methodologies.[3]

Materials and Reagents:
3,4-Dihydroxybenzaldehyde

3,4-Dichlorobenzyl chloride

Sodium bicarbonate (NaHCO₃)

Sodium iodide (NaI)

Dimethylformamide (DMF)

Ethyl acetate

Hexanes

Magnesium sulfate (MgSO₄)
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Silica gel for column chromatography

Experimental Procedure:
A mixture of 3,4-dihydroxybenzaldehyde, 3,4-dichlorobenzyl chloride, sodium bicarbonate, and

a catalytic amount of sodium iodide in dimethylformamide is heated. The reaction progress is

monitored by thin-layer chromatography. Upon completion, the reaction mixture is worked up

by partitioning between ethyl acetate and water. The organic layer is washed, dried over

anhydrous magnesium sulfate, and concentrated under reduced pressure. The crude product is

then purified by column chromatography on silica gel using a mixture of ethyl acetate and

hexanes as the eluent to yield 4-[(3,4-Dichlorobenzyl)oxy]benzaldehyde as a solid.

Spectroscopic Data
While specific spectroscopic data for 4-[(3,4-Dichlorobenzyl)oxy]benzaldehyde is not readily

available in the cited literature, the following represents the expected spectral characteristics

based on its structure and data from analogous compounds.

¹H NMR (CDCl₃): Expected signals would include a singlet for the aldehyde proton (around δ

9.8-10.0 ppm), aromatic protons for the benzaldehyde and dichlorobenzyl rings (in the range

of δ 6.9-7.8 ppm), and a singlet for the benzylic methylene protons (around δ 5.1 ppm).

¹³C NMR (CDCl₃): Key signals would be observed for the aldehyde carbonyl carbon (around

δ 191 ppm), aromatic carbons, and the benzylic methylene carbon (around δ 70 ppm).

IR (KBr): Characteristic absorption bands would be expected for the aldehyde C=O stretch

(around 1680-1700 cm⁻¹) and C-O ether linkages.

Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak

corresponding to the molecular weight of the compound.

Biological Activity and Potential Signaling Pathways
Direct experimental data on the biological activity, mechanism of action, and specific signaling

pathways of 4-[(3,4-Dichlorobenzyl)oxy]benzaldehyde is limited in the public domain.

However, research on related benzaldehyde derivatives provides insights into its potential

pharmacological profile.
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Potential Antifungal Activity:
Studies on various benzaldehyde derivatives have demonstrated their potential as antifungal

agents. The proposed mechanism of action involves the disruption of cellular antioxidation

systems in fungi.[4] It is hypothesized that these compounds act as redox-active agents,

leading to an imbalance in cellular redox homeostasis, which can inhibit fungal growth.[4]

Some benzaldehydes have also been shown to enhance the efficacy of conventional antifungal

drugs, a phenomenon known as chemosensitization.[4]

Potential Anti-inflammatory Activity:
Certain benzaldehyde derivatives have been investigated for their anti-inflammatory properties.

For instance, some derivatives have been shown to inhibit the production of pro-inflammatory

mediators in macrophages. While a specific signaling pathway for 4-[(3,4-
Dichlorobenzyl)oxy]benzaldehyde has not been elucidated, related compounds have been

shown to modulate pathways such as the NF-κB signaling cascade.

Potential Modulation of the Sonic Hedgehog Signaling
Pathway:
Research on other benzaldehyde derivatives, specifically 3-hydroxybenzaldehyde and 4-

hydroxybenzaldehyde, has indicated their ability to activate the Sonic Hedgehog (Shh)

signaling pathway in astrocytes.[5] This activation has been linked to protective effects against

cellular stress and apoptosis.[5]

Experimental Workflows and Logical Relationships
To investigate the potential biological activities of 4-[(3,4-Dichlorobenzyl)oxy]benzaldehyde,

a series of logical experimental workflows can be proposed.
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Synthesis & Characterization

Biological Activity Screening

Mechanism of Action Studies

Synthesis of 4-[(3,4-Dichlorobenzyl)oxy]benzaldehyde Purification (Column Chromatography) Structural Characterization (NMR, MS, IR)

Antifungal Assays (MIC Determination)

Anti-inflammatory Assays (e.g., in Macrophages)

Cytotoxicity Assays

Signaling Pathway Analysis (e.g., Western Blot, qPCR for Shh, NF-κB)

Enzyme Inhibition Assays

Click to download full resolution via product page

Caption: A logical workflow for the synthesis, characterization, and biological evaluation of 4-
[(3,4-Dichlorobenzyl)oxy]benzaldehyde.

The proposed workflow begins with the synthesis and rigorous characterization of the

compound. Following confirmation of its identity and purity, the compound would undergo a

battery of biological screens to assess its potential antifungal, anti-inflammatory, and cytotoxic

activities. Promising results from these initial screens would then warrant more in-depth studies

to elucidate the underlying mechanism of action, including the investigation of its effects on

specific signaling pathways.
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Caption: Potential signaling pathways that may be modulated by 4-[(3,4-
Dichlorobenzyl)oxy]benzaldehyde based on related compounds.

This diagram illustrates the potential interaction of the compound with the Sonic Hedgehog and

NF-κB signaling pathways. Based on literature for other benzaldehydes, it is hypothesized that

this compound could potentially activate the Shh pathway, leading to the activation of Gli

transcription factors, or inhibit the NF-κB pathway by preventing the degradation of IκB. These

proposed interactions require experimental validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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